![molecular formula C10H11BrFN B1524199 2-(4-Bromo-3-fluorophenyl)pyrrolidine CAS No. 1175528-91-2](/img/structure/B1524199.png)
2-(4-Bromo-3-fluorophenyl)pyrrolidine
Overview
Description
“2-(4-Bromo-3-fluorophenyl)pyrrolidine” is a chemical compound with the molecular formula C10H11BrFN and a molecular weight of 244.10 . It’s a research-use-only product .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrolidine ring attached to a phenyl ring with bromo and fluoro substituents .Scientific Research Applications
Fluorescent Chemosensors
Research by (Maity et al., 2018) demonstrates the synthesis of new 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione-based fluorophores. These compounds, including variants of pyrrolidine, have been shown to be highly selective for Fe3+/Fe2+ cations and can be used in imaging Fe3+ in living HepG2 cells, indicating their potential in cellular imaging applications.
Selective Chemosensors
In the work by (Maity & Govindaraju, 2010), a pyrrolidine constrained bipyridyl-dansyl conjugate was synthesized. This compound acts as a selective ratiometric and colorimetric chemosensor for Al(3+), showcasing its application in detecting specific ions.
pH and Chemosenors
A study by (Yang et al., 2013) involves a heteroatom-containing organic fluorophore that demonstrates aggregation-induced emission (AIE) and intramolecular charge transfer (ICT). This property makes it a valuable fluorescent pH sensor in both solution and solid state, as well as for detecting acidic and basic organic vapors.
Reactivity and Molecular Dynamics
Research conducted by (Murthy et al., 2017) focuses on the synthesis of 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one. This study emphasizes the molecule's stability, charge transfer, and hyper-conjugative interactions, which are critical for understanding its reactivity and potential applications in non-linear optics and drug development.
Mechanism of Action
Target of Action
Compounds containing pyrrolidine rings are widely used in medicinal chemistry and have been found to interact with a variety of biological targets .
Mode of Action
Without specific studies on “2-(4-Bromo-3-fluorophenyl)pyrrolidine”, it’s challenging to determine its exact mode of action. It’s worth noting that pyrrolidine derivatives can interact with their targets in various ways, often involving the formation of intermolecular bonds .
Biochemical Pathways
Pyrrolidine derivatives have been found to be involved in a wide range of biological activities .
Pharmacokinetics
The presence of a pyrrolidine ring could potentially influence its absorption, distribution, metabolism, and excretion .
Result of Action
Pyrrolidine derivatives have been associated with a variety of biological activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .
Biochemical Analysis
Biochemical Properties
2-(4-Bromo-3-fluorophenyl)pyrrolidine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, the pyrrolidine ring in the compound is known to interact with enantioselective proteins, influencing their biological activity . The nature of these interactions often involves binding to active sites or altering the conformation of the biomolecules, thereby affecting their function.
Cellular Effects
This compound has been observed to impact various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with specific receptors and enzymes can lead to changes in cellular activities, such as proliferation, differentiation, and apoptosis .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its use. The compound’s ability to bind to specific sites on enzymes or receptors can lead to changes in gene expression and subsequent cellular responses .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its activity may decrease over time due to degradation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses could lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and the levels of metabolites within the cells. The compound’s metabolism is crucial for understanding its overall impact on cellular function .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. Understanding these processes is essential for determining the compound’s efficacy and potential side effects .
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles within the cell. This localization is crucial for its role in various biochemical processes .
properties
IUPAC Name |
2-(4-bromo-3-fluorophenyl)pyrrolidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrFN/c11-8-4-3-7(6-9(8)12)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYYARIDAUPMDGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2=CC(=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1175528-91-2 | |
Record name | 2-(4-bromo-3-fluorophenyl)pyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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